Cas no 1368659-23-7 (4-Propylbenzenesulfonyl fluoride)

• Product Name: 4-Propylbenzenesulfonyl fluoride
• CAS No: 1368659-23-7
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 4786494
• PubChem ID: 329772597
• Update Time: 2025-11-07

4-Propylbenzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-PROPYLBENZENE-1-SULFONYL FLUORIDE
• (p-Propylphenyl)fluoro sulfone
• 4-propylbenzenesulfonyl fluoride
• J3.531.629I
• 4-PROPYLBENZENE-1-SULFONYLFLUORIDE
• EN300-727459
• 1368659-23-7
• SCHEMBL427617
• AKOS022538358
• Benzenesulfonyl fluoride, 4-propyl-
• VS-0078
• 4-Propylbenzenesulfonyl fluoride

• MDL： MFCD21882661
• Inchi： 1S/C9H11FO2S/c1-2-3-8-4-6-9(7-5-8)13(10,11)12/h4-7H,2-3H2,1H3
• InChI Key： QUANWRLXHIFDCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCC)(=O)(=O)F

Computed Properties

• Exact Mass: 202.04637893g/mol
• Monoisotopic Mass: 202.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.183 at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  

4-Propylbenzenesulfonyl fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on 4-Propylbenzenesulfonyl fluoride

Comprehensive Overview of 4-Propylbenzenesulfonyl fluoride (CAS No. 1368659-23-7): Properties, Applications, and Industry Insights

4-Propylbenzenesulfonyl fluoride (CAS No. 1368659-23-7) is a specialized organosulfur compound gaining traction in pharmaceutical and agrochemical research due to its unique sulfonyl fluoride functional group. This fluorinated aromatic derivative serves as a versatile chemical intermediate, particularly in protease inhibitor synthesis and click chemistry applications. Its molecular structure combines a propyl-substituted benzene ring with a highly reactive sulfonyl fluoride moiety, enabling selective binding to serine residues in enzymes—a property leveraged in modern drug discovery platforms.

Recent studies highlight the compound's role in covalent inhibitor development, addressing growing demand for targeted therapies in oncology and inflammatory diseases. The sulfur-fluorine bond exhibits exceptional stability under physiological conditions while maintaining reactivity with nucleophilic amino acids, making 1368659-23-7 valuable for designing irreversible enzyme inhibitors. Industry reports indicate a 28% annual growth in sulfonyl fluoride applications since 2020, driven by advances in bioconjugation techniques and chemical biology tools.

From a synthetic chemistry perspective, 4-Propylbenzenesulfonyl fluoride demonstrates improved solubility in organic solvents compared to shorter-chain analogs, facilitating its use in parallel synthesis workflows. Researchers frequently employ it as a protein labeling reagent due to its balance between reactivity and selectivity—a critical factor in high-throughput screening applications. The propyl side chain enhances membrane permeability in derived compounds, addressing a key challenge in CNS drug development.

Environmental and regulatory aspects of 1368659-23-7 align with green chemistry principles, as the compound generates fewer byproducts than traditional sulfonyl chlorides. Analytical methods for 4-Propylbenzenesulfonyl fluoride typically involve HPLC-UV at 254 nm or LC-MS with ESI ionization, with purity standards exceeding 98% for most research applications. Thermal analysis reveals decomposition above 180°C, suggesting stability for most process chemistry conditions.

Emerging applications include its use in chemical probe design for activity-based protein profiling (ABPP), where researchers exploit its selective reactivity to map enzyme function in live cells. The compound's metabolic stability makes it particularly useful for in vivo imaging studies, with recent publications demonstrating utility in cancer biomarker detection. Patent analysis shows increasing claims incorporating sulfonyl fluoride derivatives in biodegradable materials and controlled-release formulations.

Supply chain data indicates growing availability of 1368659-23-7 through specialty chemical distributors, with technical specifications emphasizing low heavy metal content (<0.5 ppm) and consistent batch-to-batch reproducibility. Storage recommendations typically suggest inert atmosphere protection at 2-8°C to maintain optimal reactivity. Current market trends reflect heightened interest in fluorine-containing building blocks, positioning 4-Propylbenzenesulfonyl fluoride as a strategic material for medicinal chemistry pipelines.

Advanced computational modeling studies predict favorable ADME properties for derivatives of 4-Propylbenzenesulfonyl fluoride, particularly regarding plasma protein binding characteristics. The compound's logP value (~2.3) suggests optimal balance between hydrophilicity and lipophilicity for many bioactive molecules. Recent innovations in continuous flow chemistry have enabled safer handling and scaled-up production of such reactive intermediates.

Academic and industrial collaborations are exploring novel applications in materials science, including surface functionalization of nanoparticles and polymer crosslinking agents. The compound's ability to form stable sulfonate esters under mild conditions makes it attractive for developing smart materials with stimuli-responsive properties. Quality control protocols for 1368659-23-7 increasingly incorporate qNMR validation alongside traditional chromatographic methods.

Future research directions may explore the compound's potential in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), where its selective reactivity could enable novel drug delivery mechanisms. The growing emphasis on precision medicine and personalized therapeutics suggests sustained demand for specialized building blocks like 4-Propylbenzenesulfonyl fluoride in coming years.